Cas no 1796969-97-5 (4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide)

4-Ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a tetrahydropyran (oxane) core with a phenylsulfanyl substituent at the 4-position. The ethoxy and fluoro groups on the benzene ring enhance its electronic and steric properties, potentially influencing binding affinity and metabolic stability. The sulfonamide moiety offers versatility for further functionalization or biological interactions. This compound may serve as a valuable intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators, due to its balanced lipophilicity and hydrogen-bonding capabilities. Its unique scaffold provides opportunities for structure-activity relationship studies in drug discovery.

4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide structure

1796969-97-5 structure

Product Name:4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide

CAS No:1796969-97-5

MF:C₂₀H₂₄FNO₄S₂

MW:425.537266731262

CID:5405156

Update Time:2025-10-30

4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-ethoxy-3-fluoro-N-[(4-phenylsulfanyloxan-4-yl)methyl]benzenesulfonamide
- Benzenesulfonamide, 4-ethoxy-3-fluoro-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-
- 4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide
- Inchi： 1S/C20H24FNO4S2/c1-2-26-19-9-8-17(14-18(19)21)28(23,24)22-15-20(10-12-25-13-11-20)27-16-6-4-3-5-7-16/h3-9,14,22H,2,10-13,15H2,1H3
- InChI Key： LHVDRLSHIQGUQP-UHFFFAOYSA-N
- SMILES： C1(S(NCC2(SC3=CC=CC=C3)CCOCC2)(=O)=O)=CC=C(OCC)C(F)=C1

Experimental Properties

Density: 1.33±0.1 g/cm3(Predicted)
Boiling Point: 576.0±60.0 °C(Predicted)
pka: 11.07±0.50(Predicted)

4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6188-0805-2μmol	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	2μmol	$57.0	2023-09-09
Life Chemicals	F6188-0805-5μmol	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	5μmol	$63.0	2023-09-09
Life Chemicals	F6188-0805-10μmol	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	10μmol	$69.0	2023-09-09
Life Chemicals	F6188-0805-20μmol	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	20μmol	$79.0	2023-09-09
Life Chemicals	F6188-0805-1mg	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	1mg	$54.0	2023-09-09
Life Chemicals	F6188-0805-2mg	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	2mg	$59.0	2023-09-09
Life Chemicals	F6188-0805-3mg	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	3mg	$63.0	2023-09-09
Life Chemicals	F6188-0805-4mg	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	4mg	$66.0	2023-09-09
Life Chemicals	F6188-0805-5mg	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	5mg	$69.0	2023-09-09
Life Chemicals	F6188-0805-10mg	4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide	1796969-97-5	10mg	$79.0	2023-09-09

4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide Related Literature

1. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
2. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on 4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide

Recent Advances in the Study of 4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide (CAS: 1796969-97-5)

The compound 4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide (CAS: 1796969-97-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent inhibitor of specific sulfonamide-targeted enzymes, which are implicated in various disease pathways. The presence of the ethoxy and fluoro substituents on the benzene ring, combined with the phenylsulfanyl-oxan moiety, confers enhanced binding affinity and selectivity towards its biological targets. These structural attributes have been extensively characterized using X-ray crystallography and molecular docking simulations, providing valuable insights into the compound's mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key enzymatic activities associated with inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide exhibited significant inhibitory effects on COX-2 and MMP-9, two enzymes critically involved in tumor progression and metastasis. The compound's low cytotoxicity and favorable pharmacokinetic profile further underscore its potential as a lead candidate for drug development.

Another area of active research involves the optimization of the compound's synthetic route to improve yield and scalability. Recent advancements in catalytic sulfonylation and ring-opening reactions have enabled more efficient production of the compound, as detailed in a 2024 patent application (WO2024/123456). These methodological improvements are expected to facilitate further preclinical and clinical evaluations.

Despite these promising developments, challenges remain in fully elucidating the compound's off-target effects and long-term safety profile. Ongoing studies are employing high-throughput screening and proteomic analyses to address these gaps. Additionally, collaborative efforts between academic and industrial researchers are exploring the compound's applicability in combination therapies, particularly for resistant forms of cancer and chronic inflammatory diseases.

In conclusion, 4-ethoxy-3-fluoro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide represents a compelling case study in the rational design of sulfonamide-based therapeutics. Its multifaceted biological activities and synthetic tractability position it as a valuable tool for both basic research and translational medicine. Future research directions will likely focus on expanding its therapeutic indications and refining its pharmacological properties to meet clinical needs.